
(Z)-3-Nonen-1-ol CAS number 10340-23-5
identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Z)-3-Nonen-1-ol

Cat. No.: B047808 Get Quote

An In-Depth Technical Guide to (Z)-3-Nonen-1-ol (CAS: 10340-23-5)

Chemical Identification and Nomenclature
(Z)-3-Nonen-1-ol, registered under CAS number 10340-23-5, is an organic compound

classified as a fatty alcohol.[1] Fatty alcohols are aliphatic alcohols that consist of a chain of at

least six carbon atoms.[1] This compound is also known by several synonyms, including cis-3-

Nonen-1-ol.[2] It is recognized for its characteristic fresh, waxy, green, and melon-like aroma

and is utilized as a flavoring and fragrance agent.[2][3][4] The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) has evaluated its use as a flavouring agent and

concluded there is no safety concern at current intake levels.[2]
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Identifier Value

CAS Number 10340-23-5[5]

IUPAC Name (3Z)-non-3-en-1-ol[2]

Synonyms
cis-3-Nonen-1-ol, (Z)-Non-3-en-1-ol, (3Z)-3-

Nonen-1-ol[2][5]

Molecular Formula C₉H₁₈O[5]

Molecular Weight 142.24 g/mol [2]

InChI Key IFTBJDZSLBRRMC-SREVYHEPSA-N[5]

Canonical SMILES CCCCC/C=C\CCO[2]

FEMA Number 4412[2]

JECFA Number 2177[2][6]

EC Number 233-735-2[2]

Physicochemical Properties
(Z)-3-Nonen-1-ol is a colorless, clear liquid at room temperature.[2][3] It is soluble in alcohol

and chloroform but insoluble in water.[6][7]
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Property Value Source

Appearance Clear colourless liquid [2]

Odor
Fresh, waxy, green, melon,

mushroom aroma
[3][4]

Boiling Point 107-109 °C at 20 mm Hg [3][6]

Melting Point -7 °C (estimate) [6][7]

Density 0.843 g/mL at 25 °C [3][6]

Flash Point 144 °F / 62.22 °C [6][8]

Refractive Index n20/D 1.45 [3][6]

Water Solubility Insoluble [3][6]

logP 3.21 - 3.46 [1][4]

Vapor Pressure 0.0738 mmHg at 25 °C [4][6]

Spectroscopic Data
Spectroscopic information is crucial for the unambiguous identification and characterization of

(Z)-3-Nonen-1-ol. Data is available across various public databases.

Spectroscopy Type Key Features

Mass Spectrometry (GC-MS)
NIST library entries show prominent peaks (m/z)

at 55, 68, and 41.[2]

¹³C NMR
Spectral data is available from repositories such

as Wiley-VCH GmbH.[2]

¹H NMR Data available in spectral databases.[9][10]

Infrared (IR) Spectroscopy
FTIR spectra are available, for instance, from a

Bruker Tensor 27 FT-IR instrument.[2][9][10]

Biological Activity and Applications
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While extensively used in the flavor and fragrance industry, (Z)-3-Nonen-1-ol has also been

investigated for its biological properties, which may be of interest to drug development

professionals.[8]

Antibacterial and Quorum Sensing Inhibition
Research has shown that (Z)-3-Nonen-1-ol is among several essential oil compounds

evaluated for antibacterial and quorum sensing (QS) properties.[11] One study demonstrated

that it could inhibit the production of violacein pigment in Chromobacterium violaceum, which is

a common model for studying QS inhibition.[11] This suggests potential as a QS inhibitor, a

therapeutic strategy that aims to disrupt bacterial communication and virulence rather than

directly killing the bacteria, potentially reducing the pressure for antibiotic resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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